Obtain a quote
When you find the item of interest on our website, please send us an inquiry to obtain an up-to-date quotation including information on pack size options, pricing, and availability for the product. If the requested item is a make-to-order product which is not readily available, an estimated lead time for custom synthesis or sourcing will be indicated in the quote. All quotes are valid for a period of 30 days unless otherwise specified.

Payment terms
Full prepayment are generally required for all new customers without established credit. For new customers requiring NET 30 as payment terms, please contact our customer service representatives to set up credit accounts. We accept purchase orders (POs) from universities, research institutions, and government agencies. Other types of payment terms can be negotiated and approved on a case-by-case basis.

Methods of payments
Bank transfer (ACH/wire) and credit card are two preferred ways of payment. For payment by bank transfer, please request a proforma invoice with our bank details and transfer instructions. For payment by credit card, a secure payment link will be provided via email. We do not accept payment by checks as prepayment. However, checks can be used for post payment for orders with NET 30 payment terms.

Order placing and confirmation
Orders are confirmed upon the receipt of your official order requests either as full prepayment or purchase orders (for customer with established credit). POs should be sent to custserv@benchchem.com. A confirmation email with an estimated shipping date will be provided once the order request is processed.

Shipping and delivery
Orders will be shipped from our warehouses in the US. Our standard shipping partner is FedEx (Standard Overnight, 2Day, or FedEx International Priority), unless otherwise agreed. If you would like to use your own FedEx account, please state it on the purchase order or communicate with our customer service representative. The customer is responsible for any customs duties and taxes for international shipments.


If you have any questions during the ordering process, or would like to request an update on an ongoing order, please contact us at custserv@benchchem.com.